Spirit Fast Red 3B Spirit Fast Red 3B
Brand Name: Vulcanchem
CAS No.: 10213-95-3
VCID: VC21216044
InChI: InChI=1S/C34H26N2O6S/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38/h3-19,35-36H,1-2H3,(H-,37,38,39,40,41)
SMILES: CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=[NH+]C5=C(C=C(C=C5)S(=O)(=O)O)C)C=C4O3)C6=CC=CC=C6C(=O)O
Molecular Formula: C34H26N2O6S
Molecular Weight: 590.6 g/mol

Spirit Fast Red 3B

CAS No.: 10213-95-3

Cat. No.: VC21216044

Molecular Formula: C34H26N2O6S

Molecular Weight: 590.6 g/mol

* For research use only. Not for human or veterinary use.

Spirit Fast Red 3B - 10213-95-3

Specification

CAS No. 10213-95-3
Molecular Formula C34H26N2O6S
Molecular Weight 590.6 g/mol
IUPAC Name 2-[3-(2-methylanilino)-6-(2-methyl-4-sulfoanilino)xanthen-10-ium-9-yl]benzoate
Standard InChI InChI=1S/C34H26N2O6S/c1-20-7-3-6-10-29(20)35-22-11-14-27-31(18-22)42-32-19-23(36-30-16-13-24(17-21(30)2)43(39,40)41)12-15-28(32)33(27)25-8-4-5-9-26(25)34(37)38/h3-19,35-36H,1-2H3,(H-,37,38,39,40,41)
Standard InChI Key OOOJBBUBZCLWDE-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=[NH+]C5=C(C=C(C=C5)S(=O)(=O)O)C)C=C4O3)C6=CC=CC=C6C(=O)O
Canonical SMILES CC1=CC=CC=C1NC2=CC3=C(C=C2)C(=C4C=CC(=CC4=[O+]3)NC5=C(C=C(C=C5)S(=O)(=O)O)C)C6=CC=CC=C6C(=O)[O-]

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